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Compound of Interest

Compound Name: 4-lodobutanal

Cat. No.: B1206920

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodobutanal is a bifunctional organic compound of significant interest in synthetic organic
chemistry, particularly in the fields of medicinal chemistry and drug development. Its structure
incorporates both a reactive aldehyde moiety and a primary alkyl iodide, making it a versatile
building block for the introduction of a four-carbon chain with orthogonal reactivity. The
aldehyde allows for nucleophilic additions, reductions, and oxidations, while the iodo group
serves as an excellent leaving group in nucleophilic substitution reactions.[1] This guide
provides a comprehensive overview of the key physicochemical properties, synthesis, and
reactivity of 4-lodobutanal.

Physicochemical and Spectral Data

A summary of the key physicochemical properties of 4-lodobutanal is presented in the table
below. This data is essential for its handling, reaction setup, and analytical characterization.
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Property Value Reference

CAS Number 77406-93-0 [1]

Molecular Formula CsH7IO [1]

Molecular Weight 198.00 g/mol [1]

Appearance Colorless to light yellow liquid [1]

- ) 194.372 °C (Calculated at 760

Boiling Point [1]
mmHg)

Density 1.789 g/cm3 (Calculated) [1]

Solubility Soluble in organic solvents [1]
ZQTKCMWSSKTZHN-

InChl Key [1]

UHFFFAOYSA-N

Synthesis of 4-lodobutanal

A notable synthetic route to 4-lodobutanal involves the oxidative ring cleavage of cyclobutanol.

This method provides a direct approach to the y-iodinated aldehyde.

Experimental Protocol: Oxidative Ring Cleavage of

Cyclobutanol

This protocol is a representative procedure based on known methodologies for the synthesis of

y-haloaldehydes from cyclobutanol derivatives.

Materials:

Cyclobutanol

N-lodosuccinimide (NIS)

Acetonitrile (anhydrous)

Dichloromethane (DCM)
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Saturated aqueous sodium thiosulfate solution
Saturated aqueous sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve cyclobutanol
(1.0 eq) in anhydrous acetonitrile.

Cool the solution to 0 °C using an ice bath.

To the cooled, stirring solution, add N-lodosuccinimide (1.1 eq) portion-wise over 15 minutes,
ensuring the temperature remains below 5 °C.

Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir
for an additional 3-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate
solution to decompose any unreacted NIS.

Transfer the mixture to a separatory funnel and dilute with dichloromethane.
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» Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel to afford pure 4-

' Cyclobutanol '

N-lodosuccinimide (NIS)
Acetonitrile, 0°C to rt

Oxidative Ring Cleavage

(4-IodobutanaD
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lodobutanal.

Caption: Synthesis of 4-lodobutanal from Cyclobutanol.

Chemical Reactivity and Applications

The dual functionality of 4-lodobutanal makes it a valuable intermediate in the synthesis of
more complex molecules, including pharmaceuticals and biologically active compounds.

Nucleophilic Substitution at the Carbon-lodine Bond

The primary iodo group is readily displaced by a variety of nucleophiles. This allows for the
introduction of diverse functional groups at the terminal position of the four-carbon chain.

This protocol provides a representative example of a nucleophilic substitution reaction.

Materials:
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e 4-lodobutanal

e Sodium azide (NaNs)

o Dimethylformamide (DMF, anhydrous)
e Dichloromethane (DCM)

» Deionized water

e Brine

e Anhydrous sodium sulfate

e Round-bottom flask

e Magnetic stirrer

e Stir bar

 Nitrogen inlet

o Heating mantle with temperature control
e Separatory funnel

e Rotary evaporator

Procedure:

e To a round-bottom flask under a nitrogen atmosphere, add 4-lodobutanal (1.0 eq) and
anhydrous DMF.

e Add sodium azide (1.2 eq) to the solution.
e Heat the reaction mixture to 50-60 °C and stir for 4-6 hours.

¢ Monitor the reaction by TLC.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1206920?utm_src=pdf-body
https://www.benchchem.com/product/b1206920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» After completion, cool the reaction mixture to room temperature and dilute with
dichloromethane.

e Wash the organic mixture with deionized water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

e The resulting 4-azidobutanal can be used in subsequent steps without further purification or
can be purified by column chromatography if necessary.

(4-IodobutanaD

Sodium Azide (NaNs)
DMF, 50-60°C

SN2 Reaction

(4-Azidobutanal)
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Caption: Nucleophilic substitution reaction of 4-lodobutanal.

Reactions of the Aldehyde Group

The aldehyde functionality of 4-lodobutanal undergoes typical aldehyde reactions, such as
Wittig olefination, to form carbon-carbon double bonds.

This protocol is a representative example of a Wittig reaction involving 4-lodobutanal.
Materials:

e 4-lodobutanal
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o (Carbethoxymethylene)triphenylphosphorane (PhsP=CHCO:Et)
o Tetrahydrofuran (THF, anhydrous)

e Round-bottom flask

e Magnetic stirrer

e Stir bar

» Nitrogen inlet

» Dichloromethane

e Hexanes

 Silica gel for column chromatography

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve
(carbethoxymethylene)triphenylphosphorane (1.1 eq) in anhydrous THF.

 To this solution, add a solution of 4-lodobutanal (1.0 eq) in anhydrous THF dropwise at
room temperature.

 Stir the reaction mixture at room temperature for 12-16 hours.
e Monitor the reaction by TLC.
e Upon completion, concentrate the reaction mixture under reduced pressure.

e The crude residue can be purified by column chromatography on silica gel using a mixture of
hexanes and ethyl acetate as the eluent to yield ethyl 6-iodohex-2-enoate.
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Caption: Wittig reaction of 4-lodobutanal.

Conclusion

4-lodobutanal is a highly useful and versatile synthetic intermediate. Its bifunctional nature
allows for a wide range of chemical transformations, making it a valuable tool for the
construction of complex molecular architectures relevant to drug discovery and development.
The experimental protocols provided herein serve as a guide for the synthesis and
manipulation of this important building block. Researchers and scientists are encouraged to
adapt and optimize these procedures to suit their specific synthetic goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-lodobutanal | 77406-93-0 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Technical Guide: 4-lodobutanal (CAS: 77406-93-0)].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1206920?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206920?utm_src=pdf-body
https://www.benchchem.com/product/b1206920?utm_src=pdf-body
https://www.benchchem.com/product/b1206920?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1206920
https://www.benchchem.com/product/b1206920#4-iodobutanal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1206920#4-iodobutanal-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1206920#4-iodobutanal-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1206920#4-iodobutanal-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1206920#4-iodobutanal-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

